3-amino-N-(3,4-dimethylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide

• Molecular Formula: C22H25N3OS
• Molecular Weight: 379.5 g/mol
• IUPAC Name: 6-amino-N-(3,4-dimethylphenyl)-4-thia-2-azatricyclo[7.6.0.03,7]pentadeca-1,3(7),5,8-tetraene-5-carboxamide
• InChI: InChI=1S/C22H25N3OS/c1-13-9-10-16(11-14(13)2)24-21(26)20-19(23)17-12-15-7-5-3-4-6-8-18(15)25-22(17)27-20/h9-12H,3-8,23H2,1-2H3,(H,24,26)
• InChI Key: LITYLOYPSGYEMH-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)C2=C(C3=CC4=C(CCCCCC4)N=C3S2)N)C
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=C(C3=C(S2)N=C4CCCCCCC4=C3)N)C

Description

3-amino-N-(3,4-dimethylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide, also known as THIP, is a synthetic compound that belongs to the class of thienopyridines. THIP is a GABA(A) receptor agonist, which means it binds to and activates the gamma-aminobutyric acid (GABA) receptor in the brain. GABA is an inhibitory neurotransmitter that plays a crucial role in regulating neuronal activity in the brain. THIP has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

3-amino-N-(3,4-dimethylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide binds to and activates the GABA(A) receptor in the brain. The GABA(A) receptor is a ligand-gated ion channel that is permeable to chloride ions. Activation of the receptor by GABA or 3-amino-N-(3,4-dimethylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide leads to an influx of chloride ions into the neuron, which hyperpolarizes the cell membrane and reduces neuronal excitability.
Biochemical and Physiological Effects:
3-amino-N-(3,4-dimethylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide has been shown to have several biochemical and physiological effects in the brain. 3-amino-N-(3,4-dimethylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide enhances GABAergic neurotransmission in the brain, which can lead to anxiolytic, sedative, and anticonvulsant effects. 3-amino-N-(3,4-dimethylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide has also been shown to increase slow-wave sleep and decrease REM sleep in animal studies.

Advantages and Limitations for Lab Experiments

3-amino-N-(3,4-dimethylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide has several advantages and limitations for lab experiments. 3-amino-N-(3,4-dimethylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide is a potent and selective GABA(A) receptor agonist, which makes it a useful tool for studying the role of GABAergic neurotransmission in the brain. However, 3-amino-N-(3,4-dimethylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide has a relatively short half-life and can be rapidly metabolized in the body, which can limit its usefulness in some experiments.

Future Directions

There are several future directions for research on 3-amino-N-(3,4-dimethylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide. One potential application of 3-amino-N-(3,4-dimethylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide is in the treatment of anxiety and depression. 3-amino-N-(3,4-dimethylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide has been shown to have anxiolytic and antidepressant effects in animal studies, and further research is needed to determine its potential therapeutic applications in humans. Another potential application of 3-amino-N-(3,4-dimethylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide is in the treatment of epilepsy. 3-amino-N-(3,4-dimethylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide has been shown to have anticonvulsant effects in animal studies, and further research is needed to determine its potential therapeutic applications in humans. Additionally, 3-amino-N-(3,4-dimethylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide may have potential applications in the treatment of sleep disorders, such as insomnia and sleep apnea. Further research is needed to determine the efficacy and safety of 3-amino-N-(3,4-dimethylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide in humans for these potential therapeutic applications.

Synthesis Methods

3-amino-N-(3,4-dimethylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide can be synthesized using various methods, including the Pictet-Spengler reaction, the Hantzsch reaction, and the Ugi reaction. The most commonly used method for synthesizing 3-amino-N-(3,4-dimethylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide is the Pictet-Spengler reaction. This method involves the condensation of tryptamine with 3,4-dimethylphenylacetaldehyde in the presence of a Lewis acid catalyst, such as boron trifluoride etherate, to form the intermediate 1,2,3,4-tetrahydro-β-carboline. The intermediate is then cyclized with 2-chloroethylamine hydrochloride and sodium hydroxide to form 3-amino-N-(3,4-dimethylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide.

Scientific Research Applications

3-amino-N-(3,4-dimethylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, including anxiety, depression, epilepsy, and sleep disorders. 3-amino-N-(3,4-dimethylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide has been shown to enhance GABAergic neurotransmission in the brain, which can lead to anxiolytic, sedative, and anticonvulsant effects.